N-(5-methylisoxazol-3-yl)-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[1-(4-methylphenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C22H19N5O4S/c1-14-6-8-17(9-7-14)26-19(16-4-3-5-18(11-16)27(29)30)12-23-22(26)32-13-21(28)24-20-10-15(2)31-25-20/h3-12H,13H2,1-2H3,(H,24,25,28)
• InChI Key: SIYRKSMBDLCRCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CN=C2SCC(=O)NC3=NOC(=C3)C)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C22H19N5O4S
• Molecular Weight: 449.5 g/mol

Description

N-(5-methylisoxazol-3-yl)-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H19N5O4S and its molecular weight is 449.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

N-(5-methylisoxazol-3-yl)-2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide and related compounds have been the focus of several studies due to their potential biological activities. A study by Marri et al. (2018) focused on the synthesis of N-(5-methylisoxazol-3-yl)-2-(5-aryl-1,3,4-oxadiazol-2-yl)acetamides and evaluated their in vitro antimicrobial activity against various bacterial and fungal strains, where compounds exhibited notable antimicrobial properties (Marri, Kakkerla, Murali Krishna, & Venkat Rajam, 2018).

Anticancer Activity

The potential anticancer activity of related derivatives has been explored in various studies. Evren et al. (2019) synthesized new compounds by reacting 2-chloro-N-(5-methyl-4-phenylthiazol-2-yl)acetamide with mercapto derivatives, which were then investigated for their antitumor activities against human lung adenocarcinoma cells. One compound showed high selectivity and induced apoptosis in cancer cells, suggesting the potential of these compounds as anticancer agents (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antimicrobial Studies

Research by Lamani et al. (2009) on novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazole derivatives from benzisoxazolyl-3-acetic acid showed that some compounds displayed very good antibacterial and antifungal activity, indicating the broad spectrum of antimicrobial applications of these compounds (Lamani, Shetty, Kamble, & Khazi, 2009).

Antioxidant Activity

Studies also indicate the antioxidant potential of related compounds. A novel series of pyrazole-acetamide derivatives showed significant antioxidant activity in vitro, suggesting these compounds' utility in combating oxidative stress-related diseases (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, El Abbes Faouzi, Adarsh, & Garcia, 2019).